Oxacycloheptadec-10-en-2-one
Oxacycloheptadec-10-en-2-one
Isoambrettolide belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Isoambrettolide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoambrettolide is primarily located in the membrane (predicted from logP). Isoambrettolide has a sweet, ambrette, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
28645-51-4
VCID:
VC0025137
InChI:
InChI=1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h1,3H,2,4-15H2/b3-1-
SMILES:
C1CCCC=CCCCCCCOC(=O)CCC1
Molecular Formula:
C16H28O2
Molecular Weight:
252.39 g/mol
Oxacycloheptadec-10-en-2-one
CAS No.: 28645-51-4
Main Products
VCID: VC0025137
Molecular Formula: C16H28O2
Molecular Weight: 252.39 g/mol
| CAS No. | 28645-51-4 |
|---|---|
| Product Name | Oxacycloheptadec-10-en-2-one |
| Molecular Formula | C16H28O2 |
| Molecular Weight | 252.39 g/mol |
| IUPAC Name | (10Z)-1-oxacycloheptadec-10-en-2-one |
| Standard InChI | InChI=1S/C16H28O2/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-18-16/h1,3H,2,4-15H2/b3-1- |
| Standard InChIKey | QILMAYXCYBTEDM-UHFFFAOYSA-N |
| Isomeric SMILES | C1CCC/C=C\CCCCCCOC(=O)CCC1 |
| SMILES | C1CCCC=CCCCCCCOC(=O)CCC1 |
| Canonical SMILES | C1CCCC=CCCCCCCOC(=O)CCC1 |
| Boiling Point | 185-190 °C16 mm Hg(lit.) |
| Density | 0.956 g/mL at 25 °C(lit.) |
| Physical Description | Clear colourless or pale yellow liquid; Sweet musky fruity aroma |
| Description | Isoambrettolide belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Isoambrettolide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoambrettolide is primarily located in the membrane (predicted from logP). Isoambrettolide has a sweet, ambrette, and fruity taste. |
| Solubility | Soluble in non-polar solvents; insoluble in water Soluble (in ethanol) |
| Synonyms | AMBRETTOLIDE;16-HYDROXY-7-HEXADECENOIC ACID O-LACTONE;HEXADECEN-8-OLIDE;FEMA 2555;OMEGA-6-HEXADECENLACTONE;Oxacycloheptadec-10-en-2-on;16-Hydroxy-9-hexadecenoic acid lactone;1-Oxacycloheptadeca-10-en-2-one |
| PubChem Compound | 5355293 |
| Last Modified | Nov 11 2021 |
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